Cas no 2034569-92-9 (N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide)
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[4-(3-Methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl]-1H-pyrrole-2-carboxamide
- N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
-
- Inchi: 1S/C12H13N7O2/c1-8-15-12(21-17-8)10-7-19(18-16-10)6-5-14-11(20)9-3-2-4-13-9/h2-4,7,13H,5-6H2,1H3,(H,14,20)
- InChI Key: RUCGCFGCYQXHDK-UHFFFAOYSA-N
- SMILES: N1C=CC=C1C(NCCN1C=C(C2ON=C(C)N=2)N=N1)=O
Experimental Properties
- Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 14.51±0.46(Predicted)
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6240-3819-2μmol |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-5μmol |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-10μmol |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-20μmol |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-1mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-2mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-3mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-4mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-5mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6240-3819-10mg |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide |
2034569-92-9 | 10mg |
$79.0 | 2023-09-09 |
N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide
Recent Advances in the Study of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide (CAS: 2034569-92-9)
The compound N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide (CAS: 2034569-92-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The presence of both 1,2,4-oxadiazole and 1,2,3-triazole moieties in its structure contributes to its ability to interact with various biological targets, particularly those involved in signal transduction pathways. Preliminary in vitro assays have demonstrated its inhibitory activity against several kinases, including those implicated in cancer and inflammatory diseases.
The synthesis of N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide has been optimized in recent work, with researchers reporting improved yields and purity through the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These advancements in synthetic methodology have facilitated more extensive biological evaluation of the compound and its derivatives.
Pharmacological characterization has revealed that this compound exhibits favorable drug-like properties, including moderate solubility and metabolic stability. Molecular docking studies suggest that the compound binds to the ATP-binding site of target kinases, with the pyrrole-2-carboxamide moiety playing a crucial role in these interactions. These findings have spurred further structure-activity relationship (SAR) studies to optimize its potency and selectivity.
Recent in vivo studies in animal models have shown promising results, particularly in the context of inflammatory disorders. The compound demonstrated significant reduction in pro-inflammatory cytokine levels without apparent toxicity at therapeutic doses. These observations have positioned it as a potential lead compound for the development of new anti-inflammatory agents.
Looking forward, researchers are focusing on several key areas: (1) further optimization of the compound's pharmacokinetic properties, (2) expansion of its target profile through comprehensive screening, and (3) investigation of its potential in combination therapies. The unique structural features of this molecule continue to make it an attractive subject for medicinal chemistry research and drug discovery efforts.
In conclusion, N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide represents an exciting area of research in chemical biology and drug discovery. Its demonstrated biological activities and favorable physicochemical properties suggest significant potential for therapeutic development. Continued investigation of this compound and its analogs is expected to yield important insights for the design of novel kinase-targeted therapeutics.
2034569-92-9 (N-{2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl]ethyl}-1H-pyrrole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)